Cas no 67103-73-5 (Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester)

Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester structure
67103-73-5 structure
Product Name:Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester
CAS No:67103-73-5
MF:C9H6ClF3O2
MW:238.590952396393
CID:395367
PubChem ID:22149744
Update Time:2025-04-19

Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester
    • 2,2,2-trifluoroethyl 4-chlorobenzoate
    • 67103-73-5
    • trifluoroethyl 4-chlorobenzoate
    • DTXSID30622971
    • DYVQXTTZSOIHFO-UHFFFAOYSA-N
    • SCHEMBL9247387
    • Inchi: 1S/C9H6ClF3O2/c10-7-3-1-6(2-4-7)8(14)15-5-9(11,12)13/h1-4H,5H2
    • InChI Key: DYVQXTTZSOIHFO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(=O)OCC(F)(F)F

Computed Properties

  • Exact Mass: 238.0008416g/mol
  • Monoisotopic Mass: 238.0008416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd